Cas no 2137559-50-1 (3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole
• CAS No: 2137559-50-1
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD31600983
• CID: 5608785
• PubChem ID: 165475569
• Update Time: 2025-05-24

3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2137559-50-1
• 3-(4-bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole
• EN300-844190
• 3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole

• MDL： MFCD31600983
• Inchi： 1S/C12H11BrN2O/c13-10-6-4-8(5-7-10)11-14-12(16-15-11)9-2-1-3-9/h4-7,9H,1-3H2
• InChI Key： FAUYZVGBYHENPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2CCC2)=N1

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole

3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole: A Comprehensive Overview

The compound CAS No. 2137559-50-1, also known as 3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of a bromophenyl group and a cyclobutyl substituent introduces unique electronic and structural properties that make this compound a subject of interest for researchers.

The oxadiazole core of this compound is known for its aromaticity and stability, which are crucial for its applications in organic electronics and optoelectronics. Recent studies have highlighted the importance of substituent effects on the electronic properties of oxadiazoles. The 4-bromophenyl group attached at the 3-position of the oxadiazole ring contributes to increased electron-withdrawing effects, enhancing the compound's ability to act as an electron-deficient acceptor in donor-acceptor systems. This property is particularly valuable in the development of organic photovoltaic materials.

In addition to its electronic properties, the cyclobutyl substituent at the 5-position introduces strain into the molecule, which can influence its reactivity and mechanical properties. Strained rings like cyclobutane are known to exhibit unique chemical behavior due to their high ring strain energy. This makes the compound an interesting candidate for studying strain-induced reactivity in organic reactions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into its molecular geometry, electronic structure, and potential applications in nonlinear optics and organic semiconductors.

The combination of a bromophenyl group and a cyclobutyl substituent in this oxadiazole derivative opens up new possibilities for its use in drug discovery and agrochemicals. The bromine atom can serve as a bioisostere or a site for further functionalization, enabling the design of bioactive molecules with improved pharmacokinetic properties.

In conclusion, CAS No. 2137559-50-1, or 3-(4-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable addition to the arsenal of advanced materials used in modern chemistry research.